Cas no 2171425-91-3 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid)
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid
- 3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid
- EN300-1547319
- 2171425-91-3
-
- Inchi: 1S/C25H28N2O6/c1-16(22(28)26-14-25(23(29)30)11-6-12-32-15-25)27-24(31)33-13-21-19-9-4-2-7-17(19)18-8-3-5-10-20(18)21/h2-5,7-10,16,21H,6,11-15H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t16-,25?/m0/s1
- InChI Key: KIQGLANGENDFGD-YPHZTSLFSA-N
- SMILES: O1CCCC(C(=O)O)(CNC([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1
Computed Properties
- Exact Mass: 452.19473662g/mol
- Monoisotopic Mass: 452.19473662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 114Ų
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1547319-0.05g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 0.05g |
$2306.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-0.1g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 0.1g |
$2415.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-0.25g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 0.25g |
$2525.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-0.5g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 0.5g |
$2635.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-1.0g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 1g |
$2745.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-2.5g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 2.5g |
$5380.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-5.0g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 5g |
$7961.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-10.0g |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 10g |
$11805.0 | 2023-06-05 | ||
| Enamine | EN300-1547319-50mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 50mg |
$768.0 | 2023-09-25 | ||
| Enamine | EN300-1547319-100mg |
3-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]methyl}oxane-3-carboxylic acid |
2171425-91-3 | 100mg |
$804.0 | 2023-09-25 |
3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid
Recent Advances in the Study of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid (CAS: 2171425-91-3)
The compound 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid (CAS: 2171425-91-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxane ring and fluorenylmethoxycarbonyl (Fmoc) protecting group, is being explored for its potential applications in peptide synthesis, drug delivery systems, and as a building block for more complex bioactive molecules. Recent studies have focused on optimizing its synthetic pathways, understanding its physicochemical properties, and evaluating its biological activity.
A key area of research involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is a widely used protecting group for amino acids, and its presence in this molecule makes it a valuable intermediate for the synthesis of peptides with high purity and yield. Researchers have reported improved coupling efficiencies and reduced side reactions when this compound is incorporated into peptide chains, particularly in the synthesis of cyclic peptides and peptidomimetics. These advancements are critical for the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition.
Another promising direction is the exploration of this compound's role in drug delivery. Its amphiphilic nature, owing to the carboxylic acid and hydrophobic Fmoc group, allows it to form self-assembling nanostructures such as micelles and hydrogels. These nanostructures have been investigated for their ability to encapsulate and deliver hydrophobic drugs, enhancing bioavailability and targeting specificity. Recent in vitro studies have demonstrated the potential of these systems in cancer therapy, where controlled release of chemotherapeutic agents is paramount.
Furthermore, the structural versatility of 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid has enabled its use in the design of hybrid molecules. By conjugating this compound with other pharmacophores, researchers have created novel entities with enhanced binding affinities to biological targets. For instance, recent work has shown that derivatives of this molecule exhibit inhibitory activity against specific enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases.
In conclusion, the ongoing research on 3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid (CAS: 2171425-91-3) highlights its multifaceted utility in chemical biology and pharmaceutical sciences. From peptide synthesis to drug delivery and hybrid molecule design, this compound continues to be a valuable tool for advancing therapeutic development. Future studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.
2171425-91-3 (3-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidomethyl}oxane-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)